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Compound of Interest

Compound Name: 2,6-Difluoro-4-iodoaniline

Cat. No.: B137674

Essential Safety and Handling Guide for 2,6-
Difluoro-4-iodoaniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and
disposal of 2,6-Difluoro-4-iodoaniline (CAS No: 141743-49-9). Adherence to these
procedures is essential to ensure personal safety and regulatory compliance in the laboratory.

Hazard Overview & Personal Protective Equipment
(PPE)

2,6-Difluoro-4-iodoaniline is a chemical compound that requires careful handling due to its
potential health hazards. Based on available safety data, it is classified as causing skin and
serious eye irritation.[1] It may also be harmful if swallowed, in contact with skin, or inhaled.
Therefore, a comprehensive PPE strategy is mandatory to minimize exposure.

Summary of Required Personal Protective Equipment
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PPE Category Specification Purpose

Chemical splash goggles or
safety glasses with side
) shields meeting EN166 (EU) or )
Eye and Face Protection splashes and airborne
ANSI z87.1 (US) standards. A

face shield is recommended

To protect eyes and face from

particles.

for splash-prone operations.

Gloves: Viton®, Polyvinyl
Alcohol (PVA), or multi-layered
laminates (e.g.,
Norfoil®/SilverShield®) are
recommended for extended
contact due to the presence of
aromatic and halogenated
groups. For incidental contact
only, heavy-duty nitrile gloves
(minimum 5-mil thickness) may
be used, but must be replaced
Skin Protection immediately upon To prevent skin contact with
contamination. Standard nitrile  the chemical.
gloves offer poor resistance to
aromatic and halogenated
hydrocarbons and are not
recommended for direct
handling.[2][3][4] Lab Coat: A
standard, fully-buttoned
laboratory coat is required.
Footwear: Closed-toe and
closed-heel shoes must be

worn at all times in the

laboratory.
Respiratory Protection A NIOSH-approved respirator To prevent inhalation of dust or
with an appropriate cartridge vapors.

for organic vapors and
particulates is recommended,

especially for operations that
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may generate dust or aerosols.
All respiratory protection must
be used in conjunction with a
properly functioning chemical
fume hood and as part of a
comprehensive respiratory

protection program.

Note: While a specific Occupational Exposure Limit (OEL) for 2,6-Difluoro-4-iodoaniline has
not been established, the OEL for aniline, a related compound, is 2 ppm (7.6 mg/m3) as a Time-
Weighted Average (TWA) according to ACGIH.[5] This indicates a need for stringent control of

airborne concentrations.

Operational Workflow for Safe Handling

Proper handling procedures are critical to prevent exposure and contamination. The following
workflow outlines the essential steps for working with 2,6-Difluoro-4-iodoaniline.
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Figure 1. Safe Handling Workflow for 2,6-Difluoro-4-iodoaniline
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Figure 1. Safe Handling Workflow for 2,6-Difluoro-4-iodoaniline
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Experimental Protocol Details:
e Preparation:
o Thoroughly review the Safety Data Sheet (SDS) before beginning any work.

o Ensure all required PPE is available and in good condition. Don all appropriate PPE as
specified in the table above.

o Verify that the chemical fume hood is functioning correctly (check airflow monitor) and
prepare the work surface with absorbent, disposable liners.

e Handling:

o All manipulations of solid 2,6-Difluoro-4-iodoaniline, including weighing and transferring,
must be conducted within a certified chemical fume hood to minimize inhalation risk.

o Use spark-proof tools and equipment.

o Keep containers tightly sealed when not in immediate use to prevent the release of dust or
vapors.

e Post-Handling:

o Upon completion of work, decontaminate all surfaces and equipment with an appropriate
solvent and cleaning agent.

o Remove contaminated PPE by carefully peeling off gloves and lab coats to avoid contact
with the outer surfaces. Dispose of all single-use PPE as hazardous waste.

o Wash hands thoroughly with soap and water after removing gloves.
Storage and Disposal Plans
Storage:

« Store 2,6-Difluoro-4-iodoaniline in a tightly closed container in a cool, dry, and well-
ventilated area.
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» Keep it away from incompatible materials such as strong oxidizing agents, acids, acid
anhydrides, and acid chlorides.[6]

e The storage area should be clearly labeled and secured.

Disposal:

» All waste containing 2,6-Difluoro-4-iodoaniline, including contaminated consumables (e.g.,
gloves, weigh papers, absorbent pads), must be treated as hazardous waste.

o Collect solid waste in a designated, clearly labeled, and sealed container.

 Liquid waste containing this compound should be collected in a separate, compatible, and
clearly labeled hazardous waste container. Halogenated organic waste streams are often
required.

e Do not dispose of this chemical down the drain or in regular trash.

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.
Contact your institution's Environmental Health and Safety (EHS) department for specific
guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2,6-Difluoro-
4-iodoaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b137674#personal-protective-equipment-for-handling-
2-6-difluoro-4-iodoaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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